Cas no 2138291-15-1 (3-But-3-en-2-yloxy-2,2-difluoropropanehydrazide)

• Product Name: 3-But-3-en-2-yloxy-2,2-difluoropropanehydrazide
• CAS No: 2138291-15-1
• MF: C₇H₁₂F₂N₂O₂
• MW: 194.179188728333
• CID: 5300271
• Update Time: 2025-07-02

3-But-3-en-2-yloxy-2,2-difluoropropanehydrazide Chemical and Physical Properties

Names and Identifiers

• 3-(but-3-en-2-yloxy)-2,2-difluoropropanehydrazide
• 3-But-3-en-2-yloxy-2,2-difluoropropanehydrazide
• Propanoic acid, 2,2-difluoro-3-[(1-methyl-2-propen-1-yl)oxy]-, hydrazide

• Inchi： 1S/C7H12F2N2O2/c1-3-5(2)13-4-7(8,9)6(12)11-10/h3,5H,1,4,10H2,2H3,(H,11,12)
• InChI Key： ANSNDTACTKAWCD-UHFFFAOYSA-N
• SMILES： FC(C(NN)=O)(COC(C=C)C)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 197
• XLogP3: 0.4
• Topological Polar Surface Area: 64.4

Additional information on 3-But-3-en-2-yloxy-2,2-difluoropropanehydrazide

3-But-3-en-2-yloxy-2,2-difluoropropanehydrazide: A Comprehensive Overview

3-But-3-en-2-yloxy-2,2-difluoropropanehydrazide, also known by its CAS number NO2138291-15-1, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, with its unique structure and properties, has been the subject of extensive research in recent years. Its applications span across various industries, including pharmaceuticals, agrochemicals, and advanced materials development.

The molecular structure of 3-but-3-en-2-yloxy is characterized by a substituted propyl group with a double bond at the 3-position. This structural feature imparts the compound with reactivity that makes it suitable for various chemical transformations. The presence of the hydrazide functional group further enhances its versatility, enabling it to participate in a wide range of reactions such as nucleophilic substitutions and condensations.

Recent studies have highlighted the potential of this compound in drug delivery systems. Researchers have explored its ability to act as a carrier for bioactive molecules, leveraging its solubility properties and biocompatibility. In one notable study published in 2023, scientists demonstrated that NO2138291-15-1-based carriers could significantly improve the bioavailability of hydrophobic drugs, making it a promising candidate for targeted drug delivery applications.

In the realm of agrochemistry, this compound has shown potential as a precursor for herbicides and fungicides. Its ability to undergo controlled degradation under specific environmental conditions makes it an attractive option for sustainable agricultural practices. A 2023 study conducted by an international team of chemists revealed that derivatives of this compound exhibit potent activity against common crop pathogens without adverse effects on non-target organisms.

The synthesis of NO2138291-15-1 involves a multi-step process that combines principles from organic synthesis and catalysis. Recent advancements in catalytic methods have enabled more efficient production pathways, reducing costs and environmental impact. For instance, the use of transition metal catalysts has been shown to significantly accelerate key steps in the synthesis process while maintaining high yields.

Beyond its practical applications, this compound serves as a valuable model system for studying fundamental chemical reactions. Its reactivity patterns provide insights into the behavior of similar compounds under varying conditions. In a groundbreaking study published in 2024, researchers utilized this compound to investigate the kinetics of hydrazide formation under high-pressure conditions, shedding light on previously unexplored reaction mechanisms.

In conclusion, NO2138291-15-1, or 3-but-3-en-2-yloxy, stands at the forefront of chemical innovation. Its diverse applications and promising research outcomes underscore its importance in contemporary chemistry. As ongoing studies continue to uncover new potentials for this compound, it is poised to play an even greater role in shaping future advancements across multiple disciplines.